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Compound of Interest

Compound Name: Phenylhydrazine

Cat. No.: B124118 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Phenylhydrazine and its salts are versatile chemical reagents widely employed in

pharmaceutical synthesis, the creation of agrochemicals, and as a common laboratory agent,

most notably in the Fischer indole synthesis. However, its utility is matched by its significant

toxicological profile, necessitating a thorough understanding of its hazards and strict adherence

to safety protocols. This guide provides a comprehensive overview of the safety data for

phenylhydrazine, detailed experimental protocols for its use, and clear visualizations to

ensure safe handling and emergency preparedness in a laboratory setting.

Hazard Identification and Classification
Phenylhydrazine is classified as a highly hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides a clear framework for

understanding its dangers.

Signal Word: Danger[1][2]

GHS Pictograms:

Skull and Crossbones (GHS06): Acute Toxicity (fatal if swallowed, in contact with skin, or if

inhaled)[2]
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Health Hazard (GHS08): Carcinogenicity, Germ Cell Mutagenicity, Specific Target Organ

Toxicity[2]

Exclamation Mark (GHS07): Skin Irritation, Skin Sensitization, Eye Irritation

Environment (GHS09): Hazardous to the Aquatic Environment[2]

Hazard Statements (H-Statements): A comprehensive list of hazard statements for

phenylhydrazine is provided in the table below. These statements detail the nature of the

hazards associated with this chemical.

H-Statement Description[1][3][4]

H227 Combustible liquid

H301 Toxic if swallowed

H311 Toxic in contact with skin

H315 Causes skin irritation

H317 May cause an allergic skin reaction

H319 Causes serious eye irritation

H331 Toxic if inhaled

H341 Suspected of causing genetic defects

H350 May cause cancer

H372
Causes damage to organs through prolonged or

repeated exposure

H400 Very toxic to aquatic life

Physical and Chemical Properties
Understanding the physical and chemical properties of phenylhydrazine is crucial for its safe

storage and handling.
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Property Value

Appearance Colorless to pale-yellow liquid or solid[5]

Odor Faint, aromatic[6]

Melting Point 19.5 °C (67.1 °F; 292.6 K)[7]

Boiling Point 243.5 °C (470.3 °F; 516.6 K) (decomposes)[7]

Flash Point 88 °C (190 °F; 361 K)[6]

Density 1.0978 g/cm³[7]

Solubility
Sparingly soluble in water; miscible with ethanol,

diethyl ether, chloroform, and benzene[7]

Vapor Pressure 0.04 mmHg (25°C)[6]

Toxicological Data
Phenylhydrazine exhibits significant toxicity through various routes of exposure. The following

table summarizes key toxicological data.

Test Species Route Value

LD50[4] Rat Oral 188 mg/kg

LD50[8] Mouse Oral 175 mg/kg

LD50[8] Rabbit Oral 80 mg/kg

LD50[8] Guinea Pig Oral 80 mg/kg

LD50[4] Rabbit Dermal 90 mg/kg

LC50[8] Rat Inhalation 2610 mg/m³

LC50[8] Mouse Inhalation 2120 mg/m³

Experimental Protocols
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Acute Oral Toxicity Testing (Based on OECD Guideline
423)
The acute oral toxicity of phenylhydrazine, as indicated by the LD50 values in the table

above, is determined using standardized methods such as the OECD Test Guideline 423

(Acute Toxic Class Method).[6][9]

Objective: To determine the acute oral toxicity of a substance and classify it according to the

GHS.[9]

Methodology:

Animal Selection: Healthy, young adult rodents (typically rats) of a single sex are used.[6]

Dose Preparation and Administration: The test substance is administered orally in a stepwise

procedure using a limited number of animals at each step. Dosing is typically done by

gavage.[6] For substances not soluble in water, an appropriate vehicle like corn oil may be

used.[2] The volume administered should generally not exceed 1 mL/100g of body weight for

rodents.[2]

Observation Period: Animals are observed for a period of at least 14 days for signs of toxicity

and mortality.[8]

Endpoints: The primary endpoint is mortality. The number of animals that die within a defined

period after administration of a particular dose is recorded. This data is used to classify the

substance into a specific toxicity class.[9]

Skin Irritation Testing (Based on OECD Guideline 439)
The skin irritation potential of phenylhydrazine is assessed using in vitro methods like the

OECD Test Guideline 439, which utilizes a Reconstructed Human Epidermis (RhE) model.[3]

[10][11]

Objective: To identify substances that are irritant to the skin.[3]

Methodology:
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Test System: A three-dimensional RhE model, which mimics the upper layers of human skin,

is used.[3][11]

Application of Test Substance: The test chemical is applied topically to the surface of the

RhE tissue.[3]

Exposure and Incubation: Following a defined exposure period, the tissue is rinsed and

incubated.

Viability Assessment: Cell viability is determined using a colorimetric assay, such as the MTT

assay.[10] A substance is classified as a skin irritant if the tissue viability is reduced below a

certain threshold (≤ 50% for UN GHS Category 2).[3][11]

Carcinogenicity Studies (Based on OECD Guideline 451)
The potential of phenylhydrazine to cause cancer is evaluated through long-term

carcinogenicity studies, guided by protocols such as OECD Test Guideline 451.[5][12]

Objective: To observe test animals for a major portion of their lifespan for the development of

tumors after exposure to a test substance.[13]

Methodology:

Animal Selection: Typically, rats and mice are used for these long-term studies.[12][13]

Dose Administration: The test substance is administered daily to several groups of animals at

different dose levels for a large part of their lifespan (e.g., 18-24 months for rodents).[13]

Observations: Animals are monitored for signs of toxicity and the development of tumors.[1]

Detailed records of clinical observations, body weight, and food consumption are maintained.

[13]

Pathology: At the end of the study, all animals undergo a full necropsy, and tissues are

examined histopathologically for evidence of neoplasia.[1][13]

Hazard and Precaution Visualization
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The following diagram illustrates the relationship between the hazards of phenylhydrazine and

the necessary safety precautions.

Phenylhydrazine Hazards Safety Precautions

Acute Toxicity
(Oral, Dermal, Inhalation)

Engineering Controls
(Fume Hood)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Safe Handling Practices
(Avoid contact and inhalation)

Carcinogenicity &
Mutagenicity

Proper Storage
(Cool, dry, well-ventilated)

Skin & Eye Irritation/
Sensitization

Organ Toxicity
(Repeated Exposure)

Aquatic Toxicity
Waste Disposal

(Hazardous Waste)

Click to download full resolution via product page

Relationship between Phenylhydrazine Hazards and Safety Precautions.

Experimental Workflow: Fischer Indole Synthesis
The following diagram outlines a typical experimental workflow for a Fischer indole synthesis

using phenylhydrazine, emphasizing critical safety checkpoints.
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A typical workflow for the Fischer indole synthesis.
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Personal Protective Equipment (PPE) and
Emergency Procedures
Personal Protective Equipment

Eye/Face Protection: Wear chemical safety goggles and a face shield.[3][11]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber), a lab coat,

and closed-toe shoes.[4][9]

Respiratory Protection: Use a NIOSH/MSHA-approved respirator if working outside of a

fume hood or if exposure limits are exceeded.[3][14]

First Aid Measures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[13]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.[13]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[13]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Specific Hazards: Combustible liquid. Emits toxic fumes under fire conditions.[3][14]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[4]

Accidental Release Measures
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Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE. Remove

all sources of ignition.[14]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[4][14]

Methods for Cleaning Up: Absorb with inert material (e.g., sand, earth) and place in a

suitable container for disposal as hazardous waste.[3]

Handling and Storage
Handling: Use only in a chemical fume hood.[11][14] Avoid contact with skin, eyes, and

clothing.[4] Do not breathe vapors or mist.[14]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[14] Store

away from heat, sparks, and open flames.[14] Incompatible with strong oxidizing agents and

lead oxides.[14]

This guide is intended to provide comprehensive safety information for the handling and use of

phenylhydrazine in a laboratory setting. It is imperative that all users of this chemical

familiarize themselves with this information and their institution's specific safety protocols.

Always consult the most recent Safety Data Sheet (SDS) for phenylhydrazine before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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